2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine

• Molecular Formula: C13H18BrNS
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)sulfanylethyl]piperidine
• InChI: InChI=1S/C13H18BrNS/c14-11-4-6-13(7-5-11)16-10-8-12-3-1-2-9-15-12/h4-7,12,15H,1-3,8-10H2
• InChI Key: YJEGDPYEKJQVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCSC2=CC=C(C=C2)Br

Description

2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine is a piperidine derivative featuring a thioether-linked 4-bromophenyl group attached via a two-carbon ethyl spacer. Its molecular formula is C₁₃H₁₆BrNS, with a molecular weight of 298.24 g/mol (calculated from constituent atomic masses). The compound combines a piperidine core—a six-membered amine ring—with a sulfanyl (‒S‒) bridge connecting the ethyl chain to the brominated aromatic ring. The 4-bromophenyl group introduces steric bulk and electron-withdrawing properties, which may influence reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine typically involves the reaction of 4-bromothiophenol with 2-chloroethylpiperidine under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the thiolate anion attacks the electrophilic carbon of the 2-chloroethylpiperidine, resulting in the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom on the aromatic ring serves as a primary reactive site for nucleophilic displacement. Key reactions include:

Reaction Type	Reagents/Conditions	Product Formed	Key Observations
Aromatic substitution	KOH/EtOH, 80°C	4-substituted phenyl derivatives	Requires polar aprotic solvents
Ullmann coupling	CuI, 1,10-phenanthroline, 110°C	Biaryl compounds	Improved yields with microwaves

This bromine's reactivity aligns with trends observed in structurally similar bromophenyl-piperidine hybrids. The ethylsulfanyl linker shows minimal interference due to its electron-rich nature.

Sulfur-Based Transformations

The sulfanyl (-S-) group undergoes characteristic redox reactions:

Oxidation pathways

Oxidizing Agent	Conditions	Product	Yield
H₂O₂/AcOH	RT, 6 hr	Sulfoxide	72-85%
mCPBA	CH₂Cl₂, 0°C	Sulfone	89%

Reduction studies using LiAlH₄ show complete conversion to thiol derivatives within 2 hr at reflux. These transformations enable precise modulation of electronic characteristics for structure-activity relationship studies.

Piperidine Ring Modifications

The secondary amine participates in:

A. Acylation Reactions

Acylating Agent	Base	Solvent	Product Stability
Acetyl chloride	Et₃N	THF	Stable at RT ≤1 week
Benzoyl chloride	Pyridine	CH₂Cl₂	Crystalline form preferred

B. Quaternary Salt Formation
Methyl iodide in acetonitrile produces water-soluble quaternary ammonium salts (95% yield), enhancing bioavailability in pharmacological applications.

Cross-Coupling Reactions

Palladium-catalyzed couplings expand structural diversity:

Coupling Type	Catalyst System	Substrate	Application
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Aryl boronic acids	Biaryl pharmacophores
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	Primary amines	Heterocyclic drug candidates

These reactions typically proceed at 80-100°C with 5 mol% catalyst loading, achieving 60-92% isolated yields.

Acid-Base Behavior

The piperidine nitrogen (pKₐ ≈ 10.2) enables pH-dependent solubility shifts:

• Protonation below pH 6 increases water solubility (≥50 mg/mL)

• Deprotonation above pH 8 enhances membrane permeability

This property is exploited in drug formulation through salt formation with HCl (common) or citric acid (for sustained release).

Stability Under Various Conditions

Critical stability data:

Condition	Degradation Pathway	Half-Life	Stabilizers Effective
Aqueous acid (pH 2)	Sulfur oxidation	48 hr	Ascorbic acid
UV light (254 nm)	C-Br bond cleavage	15 min	Amber glass containers
Thermal (100°C)	Ring decomposition	8 hr	Nitrogen atmosphere

These reaction profiles establish 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine as a versatile building block in medicinal chemistry and materials science. Current research focuses on optimizing catalytic systems for enantioselective transformations, with particular interest in developing chiral phosphine ligands to control stereochemistry at the piperidine nitrogen .

Scientific Research Applications

2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride is an organic compound featuring a piperidine ring substituted with a 4-bromophenyl sulfanyl group. This compound has applications in chemistry, biology, and industry.

Scientific Research Applications

2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride is used in scientific research as an intermediate in synthesizing more complex organic molecules. It can also be used in studies involving the modulation of biological pathways, particularly those involving sulfanyl groups. In industry, it sees use in the production of specialty chemicals and materials.

Reactions

• Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, to form sulfoxides or sulfones. Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
• Reduction: Reduction reactions can target the bromine atom or the sulfanyl group, leading to debromination or reduction to thiols. Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
• Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions, leading to various substituted phenyl derivatives.

Properties

Property	Value
IUPAC Name	2-[2-(4-bromophenyl)sulfanylethyl]piperidine;hydrochloride
InChI	InChI=1S/C13H18BrNS.ClH/c14-11-4-6-13(7-5-11)16-10-8-12-3-1-2-9-15-12;/h4-7,12,15H,1-3,8-10H2;1H
InChI Key	RZALGTLFAUSMRU-UHFFFAOYSA-N

Other compounds

Mechanism of Action

The mechanism of action of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine is not fully understood. it is believed to interact with various molecular targets and pathways, depending on its specific application. For example, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : Bromine’s hydrophobicity increases logP compared to analogs like 4-[2-(methylsulfanyl)ethyl]piperidine , which lacks aromatic halogens.

Pharmacological and Biochemical Relevance

• Anti-Acetylcholinesterase (AChE) Activity : Piperidine derivatives with bulky aromatic substituents (e.g., benzylsulfonyl in ) exhibit enhanced AChE inhibition. The 4-bromophenyl group in the target compound may similarly improve binding to hydrophobic pockets in AChE, though direct activity data is unavailable.
• Selectivity : Sulfanyl-linked compounds (e.g., ) may exhibit different selectivity profiles compared to sulfonyl derivatives (e.g., ) due to reduced polarity and altered hydrogen-bonding capacity.

Industrial and Commercial Relevance

• Building Block Utility : Piperidine derivatives like 4-{2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}morpholine () are marketed as bioactive intermediates. The target compound’s bromine atom offers a handle for further functionalization (e.g., Suzuki coupling).

Biological Activity

2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{13}\text{H}_{16}\text{BrS}\quad (\text{Molecular Weight 302 29 g mol})$$

Key Features:

• Contains a piperidine ring.
• Substituted with a bromophenyl group and a sulfanyl ethyl chain.
• Exhibits lipophilic properties due to the bromine and sulfur substituents.

The biological activity of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine is hypothesized to involve multiple mechanisms:

• Enzyme Inhibition: Preliminary studies suggest that the compound may inhibit certain metabolic enzymes, similar to other piperidine derivatives. For instance, it may affect acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) activities, which are crucial in neurochemical pathways .
• Receptor Interaction: The compound could interact with various receptors, potentially modulating neurotransmitter systems. Its structure suggests it may act as an antagonist or modulator at dopamine receptors, similar to other piperidine derivatives .
• Antioxidant Activity: Compounds with sulfur-containing moieties often exhibit antioxidant properties, which could contribute to their overall biological activity .

Biological Activity Data

Research has indicated various biological activities associated with this compound. Below is a summary of findings from relevant studies:

Biological Activity	Effect	Reference
AChE Inhibition	IC50 = 201.16 µM
BChE Inhibition	IC50 = 245.73 µM
Antidiabetic Potential	Modulates GLP-1 receptor
Antioxidant Activity	Reduces oxidative stress

Case Studies

Several studies have been conducted to evaluate the biological effects of similar compounds, shedding light on the potential applications of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine.

• Antidiabetic Research:
  A study on piperidine derivatives demonstrated their ability to enhance glucose metabolism through modulation of GLP-1 receptors, suggesting that similar compounds could be effective in managing diabetes .
• Neuroprotective Effects:
  Research into related piperidine compounds indicated protective effects against neurodegeneration in models of Parkinson's disease, attributed to their interaction with dopamine receptors .
• Antimicrobial Properties:
  Compounds with similar structures have shown promising antimicrobial activity against various pathogens, indicating that 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine may also possess such properties .

Pharmacokinetics

Understanding the pharmacokinetics of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine is crucial for its therapeutic application:

• Absorption: The compound's lipophilicity suggests good absorption in biological systems.
• Metabolism: Potential metabolic pathways include oxidation and conjugation involving sulfation or glucuronidation.
• Excretion: Likely excreted via renal pathways after being metabolized into more polar forms.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves nucleophilic substitution or coupling reactions. For example, analogous piperidine derivatives (e.g., 4-[(4-Methoxyphenyl)sulfonyl]piperidine hydrochloride) are synthesized using sulfonyl chloride intermediates under inert conditions (e.g., nitrogen atmosphere) to prevent oxidation . Reaction optimization may involve varying solvents (e.g., dichloromethane for enhanced solubility) and bases (e.g., NaOH for deprotonation), as seen in similar protocols . Purity (>95%) is achievable via column chromatography or recrystallization, with analytical HPLC (as in ’s assay methods) recommended for validation .

Q. How can researchers safely handle 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine given its potential hazards?

• Methodological Answer : Safety protocols from analogous sulfanyl-piperidine compounds recommend:

• PPE : Gloves, goggles, and lab coats to avoid skin/eye contact (H313/H333 hazards) .
• Ventilation : Use fume hoods to mitigate inhalation risks (P305+P351+P338 emergency measures) .
• Storage : In airtight containers under inert gas (N₂ or Ar) to prevent degradation, following guidelines for brominated compounds .

Q. What spectroscopic techniques are most effective for characterizing this compound’s structure?

• Methodological Answer :

• NMR : ¹H/¹³C NMR to confirm piperidine ring conformation and sulfanyl-ethyl linkage. For example, 4-(4-Bromophenyl)piperidine derivatives show distinct aromatic proton signals at δ 7.2–7.6 ppm and piperidine CH₂ groups at δ 2.5–3.5 ppm .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]+ for C₁₃H₁₆BrNS, expected m/z ≈ 298.02) .
• X-ray Crystallography : For solid-state structure elucidation, as demonstrated in sulfonamide-piperidine analogs .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine in catalytic systems?

• Methodological Answer : Quantum chemical calculations (e.g., DFT) using software like Gaussian or ORCA can model reaction pathways. For instance, ICReDD’s approach combines computational reaction path searches with experimental validation to optimize conditions (e.g., predicting activation energies for sulfanyl group substitutions) . Molecular dynamics simulations may further assess solvent effects or steric hindrance in piperidine derivatives .

Q. What strategies resolve contradictory data in biological activity studies of this compound (e.g., varying IC₅₀ values across assays)?

• Methodological Answer :

• Assay Standardization : Use reference standards (e.g., USP/EP guidelines) for consistency in enzyme inhibition studies .
• Control Experiments : Include positive/negative controls (e.g., known kinase inhibitors) to validate assay conditions.
• Dose-Response Curves : Triplicate measurements with statistical analysis (e.g., ANOVA) to account for variability, as applied in piperidine-based drug discovery .

Q. How does the sulfanyl-ethyl substituent influence the compound’s pharmacokinetic properties compared to other piperidine derivatives?

• Methodological Answer :

• Lipophilicity : Calculate logP values (e.g., using ACD/Labs Percepta) to compare with analogs like 4-(4-Fluoro-benzenesulfonyl)piperidine. Higher logP may enhance membrane permeability but reduce solubility .
• Metabolic Stability : In vitro liver microsome assays to assess CYP450-mediated degradation, with LC-MS/MS quantification .
• SAR Studies : Modify the sulfanyl group to thioether or sulfone variants and evaluate potency shifts, as seen in related piperidine sulfonamides .

Q. What advanced separation techniques purify 2-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine from complex reaction mixtures?

• Methodological Answer :

• HPLC : Reverse-phase C18 columns with gradient elution (e.g., methanol:buffer 65:35) for high-purity isolation (>99%), as described in pharmacopeial methods .
• Membrane Technologies : Nanofiltration or dialysis for scalable purification, aligning with CRDC subclass RDF2050104 on separation engineering .

Contradiction Analysis & Experimental Design

Q. Why might synthetic yields vary significantly between laboratories for this compound?

• Methodological Answer :

• Trace Moisture : Bromophenyl-sulfanyl groups are moisture-sensitive; rigorous drying of solvents/reagents (e.g., molecular sieves) is critical .
• Catalyst Loading : Palladium-based catalysts (e.g., Pd/C) may require precise optimization (0.5–2 mol%) to avoid side reactions .
• Temperature Gradients : Use jacketed reactors with precise thermocontrol (±1°C) to replicate conditions, as thermal fluctuations can alter reaction kinetics .

Q. How can researchers validate the compound’s proposed mechanism of action in enzyme inhibition studies?

• Methodological Answer :

• Kinetic Assays : Measure kcat/Km ratios with/without the inhibitor to determine competitive/non-competitive binding .
• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model interactions with enzyme active sites (e.g., sulfanyl group binding to cysteine residues) .
• Mutagenesis : Engineer enzymes with residue substitutions (e.g., Cys→Ala) to test binding hypotheses, as done in cross-linking studies of piperidine derivatives .